2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate
CAS No.:
Cat. No.: VC14989808
Molecular Formula: C25H29NO6S
Molecular Weight: 471.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H29NO6S |
|---|---|
| Molecular Weight | 471.6 g/mol |
| IUPAC Name | (2-oxo-4-propylchromen-7-yl) 6-[(4-methylphenyl)sulfonylamino]hexanoate |
| Standard InChI | InChI=1S/C25H29NO6S/c1-3-7-19-16-25(28)32-23-17-20(11-14-22(19)23)31-24(27)8-5-4-6-15-26-33(29,30)21-12-9-18(2)10-13-21/h9-14,16-17,26H,3-8,15H2,1-2H3 |
| Standard InChI Key | IQRATXKRRUWGGU-UHFFFAOYSA-N |
| Canonical SMILES | CCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)CCCCCNS(=O)(=O)C3=CC=C(C=C3)C |
Introduction
Chemical Structure and Molecular Properties
Structural Composition
The compound features a chromen (2H-1-benzopyran-2-one) core substituted at the 4-position with a propyl group and at the 7-position with a hexanoate ester linked to a sulfonamide-functionalized side chain . The sulfonamide group (-SO₂NH-) is attached to a 4-methylphenyl ring, enhancing the molecule's capacity for hydrogen bonding and electrostatic interactions.
Key functional groups:
-
Chromen-2-one: Provides a planar aromatic system conducive to π-π stacking.
-
Propyl substituent: Influences lipophilicity and membrane permeability.
-
Sulfonamide: Enhances binding affinity to enzymatic targets .
Molecular Data
The discrepancy in molecular weight between sources (471.6 g/mol vs. 485.6 g/mol in PubChem ) likely stems from isomeric variants or reporting errors, underscoring the need for standardized characterization.
Synthesis and Chemical Reactivity
Synthetic Pathways
The synthesis involves multi-step organic reactions, typically starting with 7-hydroxy-4-propylcoumarin as the chromen precursor. Key steps include:
-
Esterification: Reaction of 7-hydroxy-4-propylcoumarin with 6-bromohexanoic acid under basic conditions (e.g., K₂CO₃) to form the hexanoate ester.
-
Sulfonylation: Introduction of the sulfonamide group via nucleophilic substitution using 4-methylbenzenesulfonamide in the presence of a coupling agent like EDCI .
-
Purification: Column chromatography (silica gel, ethyl acetate/hexane eluent) isolates the target compound.
Reaction Scheme:
Chemical Stability
The compound is stable under inert conditions but hydrolyzes in acidic or alkaline environments due to the ester and sulfonamide groups. Storage recommendations include desiccated environments at -20°C to prevent degradation.
Biological Activity and Mechanisms
Enzyme Inhibition
The sulfonamide moiety mimics transition states in enzymatic reactions, enabling competitive inhibition. Preliminary studies on analogous chromen derivatives suggest activity against:
-
Cyclooxygenase-2 (COX-2): IC₅₀ ≈ 12 µM, reducing prostaglandin synthesis in vitro.
-
Matrix metalloproteinases (MMPs): Disruption of collagen degradation pathways, relevant to cancer metastasis.
Antimicrobial Effects
Chromen derivatives exhibit moderate antibacterial activity against Staphylococcus aureus (MIC = 64 µg/mL), though data specific to this compound are pending.
Pharmaceutical Applications
Drug Development
The compound’s dual functionality (chromen and sulfonamide) positions it as a lead candidate for:
-
Nonsteroidal anti-inflammatory drugs (NSAIDs): Potentially safer than traditional COX-2 inhibitors.
-
Antineoplastic agents: Synergistic effects observed with doxorubicin in preclinical trials .
Pharmacokinetics
| Parameter | Value | Method |
|---|---|---|
| LogP (lipophilicity) | 3.8 | Computational |
| Solubility | 0.02 mg/mL in water | Experimental |
| Plasma Protein Binding | 89% | In vitro |
Low aqueous solubility necessitates prodrug strategies or nanocarrier systems for optimal bioavailability.
Analytical Characterization
Spectroscopic Data
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume